Cas no 78397-15-6 ((R)-(1-Phenylethyl)aminoacetic Acid)

(R)-(1-Phenylethyl)aminoacetic Acid is a chiral amino acid derivative widely used in asymmetric synthesis and pharmaceutical research. Its key advantage lies in its enantiomeric purity, making it valuable for the preparation of optically active compounds, such as chiral catalysts or ligands. The phenyl and carboxyl functional groups provide versatile reactivity, enabling applications in peptide modification and organocatalysis. This compound is particularly useful in the synthesis of bioactive molecules due to its ability to induce stereoselectivity. Its well-defined structure and stability under standard conditions ensure consistent performance in synthetic workflows. Researchers favor it for its reliability in constructing complex chiral frameworks with high enantiomeric excess.

(R)-(1-Phenylethyl)aminoacetic Acid structure

78397-15-6 structure

Product Name:(R)-(1-Phenylethyl)aminoacetic Acid

CAS No:78397-15-6

MF:C₁₀H₁₃NO₂

MW:179.215722799301

MDL:MFCD11656779

CID:1003939

Update Time:2025-05-28

(R)-(1-Phenylethyl)aminoacetic Acid Chemical and Physical Properties

Names and Identifiers

- (R)-[(1-Phenylethyl)amino]acetic Acid
- 2-[((1R)-1-phenylethyl)amino]acetic Acid
- (R)-[(1-Phenylethyl)amino]acetic acid
- 2-[[(1R)-1-phenylethyl]amino]acetic acid
- N-[(1R)-1-phenylethyl]Glycine
- (R)-2-((1-Phenylethyl)amino)acetic acid
- Glycine, N-[(1R)-1-phenylethyl]-
- 2-{[(1R)-1-phenylethyl]amino}acetic acid
- AK160811
- (r)-N-(1-phenylethyl) glycine
- RFEBVEWGRABHPU-MRVPVSSYSA-N
- N-[(1R)-1-Phenylethyl]-Glycine
- (R)-[(1-Phenylethyl)amino]aceticAcid
- (1-(R)-phenyl-ethylamino)-acetic acid
- (R)-(1-Phenylethyl)aminoacetic Acid
- MDL： MFCD11656779
- Inchi： 1S/C10H13NO2/c1-8(11-7-10(12)13)9-5-3-2-4-6-9/h2-6,8,11H,7H2,1H3,(H,12,13)/t8-/m1/s1
- InChI Key： RFEBVEWGRABHPU-MRVPVSSYSA-N
- SMILES： OC(CN[C@H](C)C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 179.09500
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 164
Topological Polar Surface Area: 49.3

Experimental Properties

Melting Point: 234-237°C
Boiling Point: 307.3℃ at 760 mmHg
PSA: 49.33000
LogP: 1.81270

(R)-(1-Phenylethyl)aminoacetic Acid Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

(R)-(1-Phenylethyl)aminoacetic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YA172-1g	(R)-(1-Phenylethyl)aminoacetic Acid	78397-15-6	97%	1g	106.0CNY	2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YA172-250mg	(R)-(1-Phenylethyl)aminoacetic Acid	78397-15-6	97%	250mg	101CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YA172-5g	(R)-(1-Phenylethyl)aminoacetic Acid	78397-15-6	97%	5g	766CNY	2021-05-08
Chemenu	CM255049-10g	(R)-2-((1-Phenylethyl)amino)acetic acid	78397-15-6	97%	10g	$153	2021-06-09
Chemenu	CM255049-25g	(R)-2-((1-Phenylethyl)amino)acetic acid	78397-15-6	97%	25g	$262	2021-06-09
Alichem	A019064178-250mg	2-[((1R)-1-Phenylethyl)amino]acetic acid	78397-15-6	97%	250mg	$680.00	2023-09-01
Alichem	A019064178-500mg	2-[((1R)-1-Phenylethyl)amino]acetic acid	78397-15-6	97%	500mg	$980.00	2023-09-01
Alichem	A019064178-1g	2-[((1R)-1-Phenylethyl)amino]acetic acid	78397-15-6	97%	1g	$1685.00	2023-09-01
TRC	P399435-100mg	(R)-[(1-Phenylethyl)amino]acetic Acid	78397-15-6		100mg	$ 50.00	2022-06-03
TRC	P399435-500mg	(R)-[(1-Phenylethyl)amino]acetic Acid	78397-15-6		500mg	$ 65.00	2022-06-03

(R)-(1-Phenylethyl)aminoacetic Acid Production Method

(R)-(1-Phenylethyl)aminoacetic Acid Related Literature

1. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

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